Cas no 16275-31-3 (1,4-Naphthalenedione,2-(7-cyclohexylheptyl)-3-hydroxy-)

• Product Name: 1,4-Naphthalenedione,2-(7-cyclohexylheptyl)-3-hydroxy-
• CAS No: 16275-31-3
• MF: C₂₃H₃₀O₃
• MW: 354.482507228851
• CID: 235155
• PubChem ID: 266146
• Update Time: 2025-04-19

1,4-Naphthalenedione,2-(7-cyclohexylheptyl)-3-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 1,4-Naphthalenedione,2-(7-cyclohexylheptyl)-3-hydroxy-
• 3-(7-cyclohexylheptyl)-4-hydroxynaphthalene-1,2-dione
• AC1L6FI9
• AG-K-31543
• AR-1E7230
• CHEMBL103629
• CTK4D1333
• NSC103335
• 16275-31-3
• DTXSID40295610
• NSC-103335

• Inchi： 1S/C23H30O3/c24-21-18-14-9-10-15-19(18)22(25)23(26)20(21)16-8-3-1-2-5-11-17-12-6-4-7-13-17/h9-10,14-15,17,24H,1-8,11-13,16H2
• InChI Key： ZBTRLKRXGYNHGP-UHFFFAOYSA-N
• SMILES： OC1C2C=CC=CC=2C(C(C=1CCCCCCCC1CCCCC1)=O)=O

Computed Properties

• Exact Mass: 354.2196
• Monoisotopic Mass: 354.219
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.114
• Boiling Point: 508.3°Cat760mmHg
• Flash Point: 275.3°C
• Refractive Index: 1.558
• PSA: 54.37
• LogP: 6.18870

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthoquinones
• Naphthoquinones